Cas no 7779-94-4 (2-Octanol,8,8-diethoxy-2,6-dimethyl-)

• Product Name: 2-Octanol,8,8-diethoxy-2,6-dimethyl-
• CAS No: 7779-94-4
• MF: C₁₄H₃₀O₃
• MW: 246.386205196381
• CID: 569087
• Update Time: 2025-04-19

2-Octanol,8,8-diethoxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Octanol,8,8-diethoxy-2,6-dimethyl-
• HYDROXYCITRONELLAL DIETHYL ACETAL
• AC1NUYQF
• AC1Q35ER
• CTK6F9859
• EINECS 231-945-9
• FEMA No. 2584
• UNII-F82P1A3CIM
• 8,8-Diethoxy-2,6-dimethyl-2-octanol

• Inchi： 1S/C14H30O3/c1-6-16-13(17-7-2)11-12(3)9-8-10-14(4,5)15/h12-13,15H,6-11H2,1-5H3
• InChI Key： XOJDKWNFMFCXNE-UHFFFAOYSA-N
• SMILES： CCOC(OCC)CC(CCCC(O)(C)C)C

Computed Properties

• Exact Mass: 246.2196
• Monoisotopic Mass: 246.219495
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• Density: 0.910±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 313.2°C at 760 mmHg
• Flash Point: 143.2°C
• Refractive Index: 1.443
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 38.69
• LogP: 3.35290
• FEMA: 2584 | HYDROXYCITRONELLAL DIETHYL ACETAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols